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Compound of Interest

Compound Name:
5-Hydroxybenzofuran-4-

carbaldehyde

Cat. No.: B3354423 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxybenzofuran-4-carbaldehyde
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Hydroxybenzofuran-4-carbaldehyde
was not located. The following guidance is based on the safety data of structurally similar

compounds, including 1-Benzofuran-5-carbaldehyde, 4-hydroxybenzofuran-5-carboxylate, and

6-Hydroxy-1-benzofuran-5-carbaldehyde. It is imperative to handle this compound with caution

and to conduct a thorough risk assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Hydroxybenzofuran-4-carbaldehyde. The

procedural guidance herein is intended to answer specific operational questions regarding

personal protective equipment (PPE), handling, and disposal.

Hazard Summary
Based on analogous compounds, 5-Hydroxybenzofuran-4-carbaldehyde is anticipated to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] All

personnel must be trained on the potential hazards and proper handling procedures before

working with this chemical.

Personal Protective Equipment (PPE) Requirements
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A comprehensive approach to personal protection is critical when handling 5-
Hydroxybenzofuran-4-carbaldehyde. The following table summarizes the recommended

PPE.

Protection Type Specific Recommendations Standards

Eye and Face Protection
Wear tightly sealed safety

goggles or a face shield.[1]

Conforming to EN 166 (EU) or

NIOSH (US) approved eye

protection.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron should be worn. For

larger quantities or where

splashing is likely, chemical-

resistant coveralls are

recommended.

Inspect gloves for integrity

before each use.

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator

with a particulate filter is

recommended. In a well-

ventilated area, such as a

fume hood, respiratory

protection may not be

necessary for handling small

quantities.

Follow OSHA's respirator

regulations (29 CFR

1910.134).

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.[3]

Observe permeability and

breakthrough time instructions

from the glove supplier.[1]

Safe Handling and Storage Protocol
Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders or creating solutions.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all

necessary equipment and reagents in the designated work area.

Weighing and Transfer: Handle as a solid in a fume hood to minimize dust inhalation. Use

appropriate tools (e.g., spatula, weigh paper) to handle the compound. Avoid creating dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water. Decontaminate

all work surfaces and equipment.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[3]

Spill and Disposal Plan
Spill Response:

Evacuation: For large spills, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material to avoid generating dust and

place it in a suitable, closed container for disposal.[3] For liquid spills, use an inert absorbent

material.
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Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Personal Protection: Wear appropriate PPE, including respiratory protection, during spill

cleanup.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Chemical waste should be collected in a designated, labeled, and sealed container.

Do not dispose of down the drain or in regular trash.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[3]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Visual Workflow for PPE Selection
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling 5-Hydroxybenzofuran-4-carbaldehyde.
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PPE Selection Workflow for 5-Hydroxybenzofuran-4-carbaldehyde

Initial Hazard Assessment

Personal Protective Equipment Selection

Final Check

Start: Handling 5-Hydroxybenzofuran-4-carbaldehyde

Assess Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Eye Protection:
Safety Goggles or Face Shield

Skin Protection:
- Chemical-Resistant Gloves

- Lab Coat/Apron
Is there a risk of dust or aerosol generation?

Final PPE Ensemble:
- Eye Protection
- Skin Protection

- Appropriate Respiratory Protection

Wear NIOSH-approved
Respirator

Yes

Work in a well-ventilated area
(e.g., Fume Hood)

No

Yes No

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-Hydroxybenzofuran-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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